Bexarotene-13C4
Bexarotene-13C4
Brand Name:
Vulcanchem
CAS No.:
1185030-01-6
VCID:
VC0020488
InChI:
InChI=1S/C24H28O2/c1-15-13-20-21(24(5,6)12-11-23(20,3)4)14-19(15)16(2)17-7-9-18(10-8-17)22(25)26/h7-10,13-14H,2,11-12H2,1,3-6H3,(H,25,26)/i3+1,4+1,5+1,6+1
SMILES:
CC1=CC2=C(C=C1C(=C)C3=CC=C(C=C3)C(=O)O)C(CCC2(C)C)(C)C
Molecular Formula:
C24H28O2
Molecular Weight:
352.455
Bexarotene-13C4
CAS No.: 1185030-01-6
Cat. No.: VC0020488
Molecular Formula: C24H28O2
Molecular Weight: 352.455
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 1185030-01-6 |
|---|---|
| Molecular Formula | C24H28O2 |
| Molecular Weight | 352.455 |
| IUPAC Name | 4-[1-[3-methyl-5,5,8,8-tetra((113C)methyl)-6,7-dihydronaphthalen-2-yl]ethenyl]benzoic acid |
| Standard InChI | InChI=1S/C24H28O2/c1-15-13-20-21(24(5,6)12-11-23(20,3)4)14-19(15)16(2)17-7-9-18(10-8-17)22(25)26/h7-10,13-14H,2,11-12H2,1,3-6H3,(H,25,26)/i3+1,4+1,5+1,6+1 |
| Standard InChI Key | NAVMQTYZDKMPEU-PQVJJBODSA-N |
| SMILES | CC1=CC2=C(C=C1C(=C)C3=CC=C(C=C3)C(=O)O)C(CCC2(C)C)(C)C |
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